2-Oxopyrrolidine-3-carbonitrile
Overview
Description
2-Oxopyrrolidine-3-carbonitrile is a chemical compound with the IUPAC name 2-oxo-3-pyrrolidinecarbonitrile . It has a molecular weight of 110.12 . The pyrrolidine ring, which is a part of this compound, is a nitrogen heterocycle widely used by medicinal chemists to obtain compounds for the treatment of human diseases .
Synthesis Analysis
The synthesis of pyrrolidine derivatives, including 2-Oxopyrrolidine-3-carbonitrile, can be achieved through two main strategies :Molecular Structure Analysis
The InChI code for 2-Oxopyrrolidine-3-carbonitrile is 1S/C5H6N2O/c6-3-4-1-2-7-5(4)8/h4H,1-2H2,(H,7,8) . This indicates the presence of a pyrrolidine ring in the structure, which is a five-membered ring with one nitrogen atom .Physical And Chemical Properties Analysis
2-Oxopyrrolidine-3-carbonitrile is known to have a melting point of 78-79 degrees Celsius . Its molecular weight is 110.12 .Scientific Research Applications
Chemical Synthesis
“2-Oxopyrrolidine-3-carbonitrile” is mentioned in the context of chemical synthesis, where it may be used as a building block in various synthetic pathways. This compound could be involved in the synthesis of more complex molecules for research purposes .
Drug Discovery
The pyrrolidine scaffold, to which “2-Oxopyrrolidine-3-carbonitrile” belongs, is noted for its versatility in drug discovery. It allows for efficient exploration of pharmacophore space due to its sp3-hybridization and contributes to the stereochemistry of molecules .
Antiproliferative Activity
There is a study on the synthesis of derivatives related to “2-Oxopyrrolidine-3-carbonitrile” that exhibit antiproliferative activity. These derivatives could be potential candidates for anticancer drugs .
Future Directions
The pyrrolidine ring, a key component of 2-Oxopyrrolidine-3-carbonitrile, is widely used in drug discovery due to its ability to efficiently explore the pharmacophore space due to sp3-hybridization . This suggests that 2-Oxopyrrolidine-3-carbonitrile and its derivatives could have potential applications in the development of new drugs.
Mechanism of Action
Target of Action
Pyrrolidine derivatives are used widely by medicinal chemists to obtain compounds for the treatment of human diseases . The specific targets of these compounds can vary widely depending on their structure and functional groups.
Mode of Action
The mode of action of pyrrolidine derivatives can also vary widely. For example, some pyrrolidine derivatives have been found to bind to specific proteins, influencing their activity .
Biochemical Pathways
Pyrrolidine derivatives can influence a variety of biochemical pathways. The specific pathways affected would depend on the specific targets of the compound .
Pharmacokinetics
The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of pyrrolidine derivatives can be influenced by factors such as the compound’s structure and the presence of functional groups .
Result of Action
The molecular and cellular effects of pyrrolidine derivatives can include changes in protein activity, alterations in cellular signaling pathways, and effects on cell growth and proliferation .
Action Environment
The action, efficacy, and stability of pyrrolidine derivatives can be influenced by a variety of environmental factors. These can include factors such as pH, temperature, and the presence of other compounds .
properties
IUPAC Name |
2-oxopyrrolidine-3-carbonitrile |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C5H6N2O/c6-3-4-1-2-7-5(4)8/h4H,1-2H2,(H,7,8) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CCWGQTWRNZHJPC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC(=O)C1C#N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C5H6N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50717530 |
Source
|
| Record name | 2-Oxopyrrolidine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50717530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
110.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-Oxopyrrolidine-3-carbonitrile | |
CAS RN |
89322-69-0 |
Source
|
| Record name | 2-Oxopyrrolidine-3-carbonitrile | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50717530 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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